Cas no 741737-30-4 (Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate)

• Product Name: Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate
• CAS No: 741737-30-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD08445688
• CID: 1026266
• PubChem ID: 45790084
• Update Time: 2025-05-25

Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate
• 1-Boc-2-methyl-3-piperidinone
• GZOHWMOHDHOZOR-UHFFFAOYSA-N
• 1521AC
• SY108824
• tert-?Butyl 2-?methyl-?3-?oxopiperidine-?1-?carbox
• SCHEMBL4766170
• MFCD32068449
• tert-Butyl2-methyl-3-oxopiperidine-1-carboxylate
• AKOS016001225
• AS-39532
• t-butyl 2-methyl-3-oxopiperidine-1-carboxylate
• SY253568
• (R)-1-Boc-2-methyl-3-piperidinone
• MFCD08445688
• (S)-1-Boc-2-methyl-3-piperidinone
• tert-butyl (2R)-2-methyl-3-oxo-piperidine-1-carboxylate
• DTXSID90672215
• 741737-30-4
• 1-Boc-2-methyl-3-oxopiperidine
• CS-0047557
• CHEMBL4568651
• MFCD23097602
• SY253569
• 1-Piperidinecarboxylic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl (2S)-2-methyl-3-oxo-piperidine-1-carboxylate
• EN300-254069
• FT-0736964
• DA-03160
• Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate

• MDL： MFCD08445688
• Inchi： 1S/C11H19NO3/c1-8-9(13)6-5-7-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： GZOHWMOHDHOZOR-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.8±33.0 °C at 760 mmHg
• Flash Point: 134.5±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate

Tert-Butyl 2-Methyl-3-Oxopiperidine-1-Carboxylate: A Comprehensive Overview

Tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate, also known by its CAS number 741737-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate features a piperidine ring with a ketone group at the 3-position and a tert-butyl ester substituent at the 1-position, along with a methyl group at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of piperidinone derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of the tert-butyl ester group in tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate suggests that this compound may exhibit enhanced stability and lipophilicity, which are desirable traits for drug candidates. Additionally, the methyl group at the 2-position may influence the compound's stereochemistry and interactions with biological targets.

The synthesis of tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate has been explored through various routes, including intramolecular cyclization reactions and enzymatic catalysis. Researchers have reported that the use of green chemistry principles, such as catalytic asymmetric synthesis, can significantly improve the efficiency and sustainability of its production. These advancements not only reduce environmental impact but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

In terms of biological activity, tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate has shown promise as a potential modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and neurodegenerative diseases. Furthermore, its structural similarity to known bioactive compounds suggests that it may serve as a lead molecule for developing novel therapeutic agents.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets, such as kinases and proteases, which are critical in various pathological processes. These findings underscore its potential as a lead compound for drug discovery efforts targeting conditions like cancer, Alzheimer's disease, and cardiovascular disorders.

In conclusion, tert-butyl 2-methyl-3-oxopiperidine-1-carboxylate, with its unique structure and promising biological properties, represents an important compound in contemporary chemical research. Its continued exploration through advanced synthetic methodologies and biological assays will undoubtedly contribute to the development of innovative therapeutic strategies in the near future.